2-[5-[(4-Bromophenyl)methylsulfanyl]-4-(furan-2-ylmethyl)-1,2,4-triazol-3-yl]pyrazine

Specification

• Molecular Formula: C18H14BrN5OS
• Molecular Weight: 428.3 g/mol
• IUPAC Name: 2-[5-[(4-bromophenyl)methylsulfanyl]-4-(furan-2-ylmethyl)-1,2,4-triazol-3-yl]pyrazine
• Standard InChI: InChI=1S/C18H14BrN5OS/c19-14-5-3-13(4-6-14)12-26-18-23-22-17(16-10-20-7-8-21-16)24(18)11-15-2-1-9-25-15/h1-10H,11-12H2
• Standard InChI Key: DFUAAHYAZMFIFW-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CN2C(=NN=C2SCC3=CC=C(C=C3)Br)C4=NC=CN=C4

Introduction

2-[5-[(4-Bromophenyl)methylsulfanyl]-4-(furan-2-ylmethyl)-1,2,4-triazol-3-yl]pyrazine is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound is characterized by its unique combination of functional groups, including pyrazine, triazole, furan, and bromophenyl moieties, which contribute to its potential biological activities and electronic properties.

Synthesis and Chemical Reactions

The synthesis of this compound typically involves several key steps, requiring careful control of reaction conditions such as temperature, pH, and reaction time to ensure high yields and purity of the final product. The use of protective groups may also be necessary to prevent unwanted side reactions during synthesis.

This compound can undergo various chemical reactions typical for heterocycles, including those involving intermediates that can be characterized using spectroscopic techniques such as NMR and mass spectrometry to confirm product identity and purity.

Potential Applications and Mechanism of Action

The mechanism of action for 2-[5-[(4-Bromophenyl)methylsulfanyl]-4-(furan-2-ylmethyl)-1,2,4-triazol-3-yl]pyrazine varies based on its application. In medicinal chemistry, compounds with similar structures have shown potential as pharmacophores due to their structural features that may interact with biological targets.

In material science, the electronic properties of such compounds are of interest, potentially leading to applications in electronic devices or materials with unique optical properties.

Comparison with Related Compounds

Other compounds in the triazole class, such as 2-[5-[(4-bromophenyl)methylthio]-4-(2-furanylmethyl)-1,2,4-triazol-3-yl]pyridine, share similar structural features but differ in their core ring structure (pyridine instead of pyrazine). These compounds also exhibit potential biological activities and are studied for their pharmacological properties.

Compound	Molecular Formula	Molecular Weight	Core Ring Structure
2-[5-[(4-Bromophenyl)methylsulfanyl]-4-(furan-2-ylmethyl)-1,2,4-triazol-3-yl]pyrazine	C18H14BrN5OS	428.3 g/mol	Pyrazine
2-[5-[(4-Bromophenyl)methylthio]-4-(2-furanylmethyl)-1,2,4-triazol-3-yl]pyridine	C19H15BrN4OS	427.3 g/mol	Pyridine